5-Morpholin-4-yl-nicotinic acid tert-butyl ester

• IUPAC Name: tert-butyl 5-morpholin-4-ylpyridine-3-carboxylate
• InChI: InChI=1S/C14H20N2O3/c1-14(2,3)19-13(17)11-8-12(10-15-9-11)16-4-6-18-7-5-16/h8-10H,4-7H2,1-3H3
• InChI Key: SNPNVOVZKDPPLZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC(=CN=C1)N2CCOCC2
• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol

Description

5-Morpholin-4-yl-nicotinic acid tert-butyl ester is a chemical compound with the molecular formula C10H12N2O3. It is a light yellow solid and is used in scientific research due to its diverse properties, making it suitable for various applications, including drug discovery, organic synthesis, and material science.

Molecular Structure Analysis

The molecular structure of 5-Morpholin-4-yl-nicotinic acid tert-butyl ester is defined by its IUPAC name, 5-(4-morpholinyl)nicotinic acid. The InChI code is 1S/C10H12N2O3/c13-10(14)8-5-9(7-11-6-8)12-1-3-15-4-2-12/h5-7H,1-4H2,(H,13,14).

Physical And Chemical Properties Analysis

5-Morpholin-4-yl-nicotinic acid tert-butyl ester is a light yellow solid. Its molecular weight is 208.22. More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the available resources.

Synthesis routes and methods

Procedure details

tert-butyl 5-bromonicotinate (1.4 g, 5.42 mmol), morpholine (0.591 ml, 6.78 mmol), cesium carbonate (3.53 g, 10.85 mmol) and 2,2'-bis(diphenylphosphino)-1,1'-binaphthyl (0.507 g, 0.81 mmol) were dissolved in toluene (20 ml). The reaction flask was purged with nitrogen and diacetoxypalladium (0.061 g, 0.27 mmol) was added. The resulting suspension was stirred at 80 °C for 5 hours. The reaction mixture was diluted with EtOAc (100 mL) and washed with water (100 mL). The organic layer was dried over MgSO4, filtered and evaporated to afford crude product. The crude product was purified by flash silica chromatography, elution gradient 0 to 50% EtOAc in isohexane. Pure fractions were evaporated to dryness to afford tert-butyl 5-morpholinonicotinate (0.381 g, 26.6 %) as a yellow oil which solidified on standing.